Cas no 352535-95-6 (2,3-Dichloro-4-methylphenylboronic Acid)

2,3-Dichloro-4-methylphenylboronic acid is a boronic acid derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its structure features a boronic acid functional group attached to a dichloro- and methyl-substituted phenyl ring, enhancing its reactivity and selectivity in forming carbon-carbon bonds. This compound is valued for its stability under standard conditions and compatibility with a range of catalysts and substrates, making it useful in pharmaceutical and agrochemical research. Its well-defined crystalline form facilitates handling and purification, while its consistent performance in coupling reactions ensures reliable results in complex synthetic pathways.
2,3-Dichloro-4-methylphenylboronic Acid structure
352535-95-6 structure
Product Name:2,3-Dichloro-4-methylphenylboronic Acid
CAS No:352535-95-6
MF:C7H7BCl2O2
MW:204.84628033638
MDL:MFCD18968538
CID:303016
PubChem ID:53422816
Update Time:2025-06-07

2,3-Dichloro-4-methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,(2,3-dichloro-4-methylphenyl)- (9CI)
    • 2,3-DICHLORO-4-METHYLPHENYLBORONIC ACID
    • (2,3-dichloro-4-methylphenyl)boronic acid
    • MFCD18968538
    • CS-0189406
    • DTXSID90698157
    • E91783
    • 352535-95-6
    • AKOS027425807
    • AB92746
    • 2,3-Dichloro-4-methylphenylboronic Acid
    • MDL： MFCD18968538
    • Inchi： 1S/C7H7BCl2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,11-12H,1H3
    • InChI Key： NKYHVKCVTBFIPB-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(B(O)O)C=CC=1C)Cl

Computed Properties

  • Exact Mass: 203.992
  • Monoisotopic Mass: 203.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • PSA: 40.46000
  • LogP: 0.98160

2,3-Dichloro-4-methylphenylboronic Acid Security Information

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2,3-Dichloro-4-methylphenylboronic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:352535-95-6)2,3-Dichloro-4-methylphenylboronic Acid
Order Number:A1156231
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:32
Price ($):524.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:352535-95-6)2,3-Dichloro-4-methylphenylboronic Acid
A1156231
Purity:99%
Quantity:1g
Price ($):524.0
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